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Compound of Interest

Compound Name: N,N-Dimethyl-4-vinylaniline

Cat. No.: B1582249 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of N,N-Dimethyl-4-
vinylaniline

Introduction: A Versatile Building Block in Modern
Chemistry
N,N-Dimethyl-4-vinylaniline (DMVA), identified by its CAS number 2039-80-7, is a bifunctional

organic compound that has emerged as a cornerstone intermediate in advanced chemical

synthesis.[1] Its unique molecular architecture, featuring both a reactive vinyl group and an

electron-rich N,N-dimethylamino moiety on an aromatic ring, provides a versatile platform for a

wide array of chemical transformations.[1][2] This dual functionality makes DMVA an

indispensable precursor in the development of complex molecules and functional materials.

This guide offers a comprehensive overview of the physical and chemical properties of N,N-
Dimethyl-4-vinylaniline, tailored for researchers, scientists, and professionals in drug

development and material science. We will delve into its fundamental characteristics, reactivity

profile, synthesis protocols, and key applications, providing the technical insights necessary to

harness its full synthetic potential.

Part 1: Core Physicochemical Properties
A thorough understanding of a compound's physical properties is paramount for its effective

use in experimental design, process scale-up, and safety management. N,N-Dimethyl-4-
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vinylaniline is typically supplied as a colorless to pale yellow or brown liquid with a

characteristic aromatic amine odor.[2][3][4] Purity levels for research and industrial applications

are generally 97% or higher to minimize side reactions and maximize yields in sensitive

synthetic applications.[1]

Key physicochemical data for N,N-Dimethyl-4-vinylaniline are summarized in the table below.

Property Value References

CAS Number 2039-80-7 [1][5]

Molecular Formula C₁₀H₁₃N [1][6]

Molecular Weight 147.22 g/mol [1][6][7]

Appearance
Colorless to Yellow/Brown

Liquid
[2][3][6]

Boiling Point
241.6 °C at 760 mmHg; 91 °C

at 3 mmHg
[8][9]

Melting Point 17 °C [9]

Density 0.959 g/cm³ [8]

Flash Point 97.5 °C / 98 °C [8][9]

Solubility
Soluble in organic solvents;

limited solubility in water.
[2]

Storage Conditions

Refrigerated (0-10°C), sealed

in dry conditions, under inert

gas.

[7][9]

Part 2: Chemical Reactivity and Mechanistic
Insights
The synthetic versatility of DMVA stems from its two primary reactive sites: the vinyl group and

the activated aromatic ring. The interplay between these groups dictates its role in various

chemical transformations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1582249?utm_src=pdf-body
https://cymitquimica.com/cas/2039-80-7/
https://www.tcichemicals.com/OP/en/p/E1607
https://www.lookchem.com/casno2039-80-7.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-n-n-dimethyl-4-vinylaniline-advanced-organic-synthesis-hf
https://www.benchchem.com/product/b1582249?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/role-n-n-dimethyl-4-vinylaniline-advanced-organic-synthesis-hf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31856803.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/role-n-n-dimethyl-4-vinylaniline-advanced-organic-synthesis-hf
https://www.myskinrecipes.com/shop/en/aniline-derivatives/69576--nn-dimethyl-4-vinylaniline.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-n-n-dimethyl-4-vinylaniline-advanced-organic-synthesis-hf
https://www.myskinrecipes.com/shop/en/aniline-derivatives/69576--nn-dimethyl-4-vinylaniline.html
https://www.sigmaaldrich.com/CH/fr/product/ambeedinc/ambh324ab73a?context=bbe
https://cymitquimica.com/cas/2039-80-7/
https://www.tcichemicals.com/OP/en/p/E1607
https://www.myskinrecipes.com/shop/en/aniline-derivatives/69576--nn-dimethyl-4-vinylaniline.html
https://wap.guidechem.com/encyclopedia/n-n-dimethyl-4-vinylaniline-dic252408.html
https://www.tcichemicals.com/HK/en/p/E1607
https://www.tcichemicals.com/HK/en/p/E1607
https://wap.guidechem.com/encyclopedia/n-n-dimethyl-4-vinylaniline-dic252408.html
https://wap.guidechem.com/encyclopedia/n-n-dimethyl-4-vinylaniline-dic252408.html
https://www.tcichemicals.com/HK/en/p/E1607
https://cymitquimica.com/cas/2039-80-7/
https://www.sigmaaldrich.com/CH/fr/product/ambeedinc/ambh324ab73a?context=bbe
https://www.tcichemicals.com/HK/en/p/E1607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Key reactive sites of N,N-Dimethyl-4-vinylaniline.

Reactions of the Vinyl Group: Polymerization
The vinyl group (-CH=CH₂) is highly susceptible to polymerization, making DMVA a valuable

monomer or co-monomer.[1][6] This reactivity allows for the creation of specialty polymers with

tailored electronic and optical properties. The electron-donating dimethylamino group

influences the electronic characteristics of the resulting polymer, making it useful for

applications in optoelectronics and photovoltaics.[6]

Polymerization of DMVA

DMVA Monomer Chain Propagation
AdditionRadical

Initiator (e.g., AIBN)
Initiation

Self-addition

Poly(DMVA) Chain
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Caption: Conceptual workflow of DMVA polymerization.

Reactions of the Aromatic Ring: Electrophilic
Substitution
The N,N-dimethylamino group is a strong activating group, meaning it donates electron density

to the benzene ring. This increases the ring's nucleophilicity, making it highly reactive towards

electrophiles. This group directs incoming electrophiles primarily to the ortho and para

positions. Since the para position is already occupied by the vinyl group, electrophilic aromatic

substitution reactions will predominantly occur at the positions ortho to the dimethylamino

group.[2]

Part 3: Synthesis and Experimental Protocols
The synthesis of N,N-Dimethyl-4-vinylaniline can be accomplished via several routes, often

starting from aniline derivatives. A common strategy involves the olefination of 4-

(dimethylamino)benzaldehyde, for example, through a Wittig reaction. Another documented

method involves the reaction of 2-methanesulfonyl-benzothiazole with 4-dimethylamino-

benzaldehyde.[8]

Example Synthesis Protocol: Wittig-type Olefination
This protocol is a representative example for the synthesis of DMVA. The causality behind this

choice is the high reliability and functional group tolerance of the Wittig reaction and its variants

for creating carbon-carbon double bonds.

Step 1: Preparation of the Phosphonium Ylide

Suspend methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF) under an

inert atmosphere (e.g., nitrogen or argon).

Cool the suspension to 0°C in an ice bath.

Slowly add a strong base, such as n-butyllithium or sodium hydride, to deprotonate the

phosphonium salt and form the bright yellow or orange phosphonium ylide. The choice of a
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strong, non-nucleophilic base is critical to ensure complete ylide formation without side

reactions.

Step 2: Reaction with Aldehyde

Maintain the inert atmosphere and temperature.

Prepare a solution of 4-(dimethylamino)benzaldehyde in anhydrous THF.

Add the aldehyde solution dropwise to the ylide suspension. The reaction is often exothermic

and is characterized by the disappearance of the ylide's color.

Step 3: Workup and Purification

After the reaction is complete (monitored by Thin Layer Chromatography), quench the

reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the product into a suitable organic

solvent, such as diethyl ether or ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or

magnesium sulfate, and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by column chromatography on silica gel to yield pure N,N-Dimethyl-
4-vinylaniline.

Step 4: Characterization

Confirm the structure and purity of the final product using analytical techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass

Spectrometry (GC-MS).[9][10]
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Caption: Experimental workflow for the synthesis of DMVA.

Part 4: Applications in Research and Industry
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The unique reactivity of DMVA makes it a vital intermediate across several high-value sectors.

Pharmaceutical Intermediates: It serves as a fundamental building block in organic synthesis

for the creation of complex molecular structures, including active pharmaceutical ingredients

(APIs).[11]

Advanced Materials: DMVA is used in the development of advanced materials, where its

incorporation into polymers can impart specific optical or electronic properties.[1][6] This is

particularly relevant for creating materials for liquid crystal displays (LCDs), optoelectronics,

and photovoltaics.[6]

Dyes and Pigments: The aromatic amine structure is a classic chromophore, making DMVA

a key precursor in the synthesis of various dyes and pigments for the textile and coatings

industries.[4][6]

Agrochemicals: It is utilized in the synthesis of active ingredients for products designed to

enhance crop protection and yield.[11]

Polymerization Inhibitor: In some contexts, it can act as a polymerization inhibitor, for

instance, in the manufacturing of acrylic monomers to ensure stability.[4]

Part 5: Safety, Handling, and Storage
N,N-Dimethyl-4-vinylaniline is classified as a hazardous chemical and requires careful

handling to mitigate risks.

Hazards: The compound is toxic if swallowed, inhaled, or in contact with skin.[7][12] It is

known to cause skin and serious eye irritation.[9]

Handling: Always handle in a well-ventilated area or under a chemical fume hood.[12][13]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[9] Avoid breathing vapors or mists.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[12] It

should be refrigerated (typically between 0-10°C) and stored under an inert gas, as it can be

sensitive to air and heat.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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